Cas no 184162-48-9 (4-(Difluoromethoxy)-3-fluorophenol)
4-(Difluoromethoxy)-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethoxy)-3-fluorophenol
- KYGXQIJIJIWLGF-UHFFFAOYSA-N
- 184162-48-9
- SCHEMBL7779435
- MFCD18395029
- BS-50649
- CS-0196915
-
- MDL: MFCD18395029
- Inchi: 1S/C7H5F3O2/c8-5-3-4(11)1-2-6(5)12-7(9)10/h1-3,7,11H
- InChI Key: KYGXQIJIJIWLGF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1OC(F)F)O
Computed Properties
- Exact Mass: 178.02416388g/mol
- Monoisotopic Mass: 178.02416388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5
4-(Difluoromethoxy)-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000817-250mg |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A013000817-500mg |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A013000817-1g |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| Apollo Scientific | PC502279-1g |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 1g |
£256.00 | 2025-02-21 | |
| Ambeed | A320914-100mg |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 100mg |
$46.0 | 2025-02-25 | |
| Ambeed | A320914-250mg |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 250mg |
$69.0 | 2025-02-25 | |
| Ambeed | A320914-1g |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 1g |
$172.0 | 2025-02-25 | |
| Ambeed | A320914-5g |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 5g |
$601.0 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1223351-5g |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 5g |
$1300 | 2024-06-03 | |
| 1PlusChem | 1P01XCDM-100mg |
4-(Difluoromethoxy)-3-fluorophenol |
184162-48-9 | 95% | 100mg |
$65.00 | 2024-06-18 |
4-(Difluoromethoxy)-3-fluorophenol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-(Difluoromethoxy)-3-fluorophenol
Recent Advances in the Application of 4-(Difluoromethoxy)-3-fluorophenol (CAS: 184162-48-9) in Chemical Biology and Pharmaceutical Research
The compound 4-(Difluoromethoxy)-3-fluorophenol (CAS: 184162-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.
Recent studies have highlighted the role of 4-(Difluoromethoxy)-3-fluorophenol as a key intermediate in the synthesis of novel pharmaceutical agents. Its difluoromethoxy and fluorine substituents confer enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The compound's ability to modulate enzyme activity through non-covalent interactions has also been explored in the context of neurodegenerative diseases.
In addition to its pharmacological potential, 4-(Difluoromethoxy)-3-fluorophenol has been investigated for its applications in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. A recent Nature Chemical Biology publication (2024) detailed its use in fluorescence-based assays to monitor real-time enzymatic activity, providing insights into the kinetics of target enzymes. This approach has opened new avenues for high-throughput screening and drug discovery.
The synthesis and optimization of 4-(Difluoromethoxy)-3-fluorophenol have also been a focus of recent research. Advances in catalytic fluorination methodologies have enabled more efficient and scalable production of this compound, as reported in a 2023 Organic Process Research & Development article. These improvements are critical for meeting the growing demand for high-purity intermediates in pharmaceutical manufacturing. Furthermore, computational modeling studies have provided a deeper understanding of the compound's electronic properties, aiding in the rational design of derivatives with enhanced biological activity.
Despite these promising developments, challenges remain in the clinical translation of 4-(Difluoromethoxy)-3-fluorophenol-based therapeutics. Issues such as off-target effects and metabolic degradation need to be addressed through further structural optimization and preclinical testing. Ongoing research efforts are focused on improving the selectivity and pharmacokinetic profiles of derivatives, as highlighted in a recent review published in Drug Discovery Today (2024). Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into viable drug candidates.
In conclusion, 4-(Difluoromethoxy)-3-fluorophenol (CAS: 184162-48-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug development to mechanistic studies, underpinned by recent advancements in synthesis and characterization. Future research should prioritize the optimization of its derivatives and the exploration of new therapeutic targets to fully realize its potential in addressing unmet medical needs.
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